Cas no 93922-04-4 (Phenol,4-tetrapropylene-, barium salt (9CI))

Phenol,4-tetrapropylene-, barium salt (9CI) structure
93922-04-4 structure
Product Name:Phenol,4-tetrapropylene-, barium salt (9CI)
CAS No:93922-04-4
MF:C36H58BaO2
MW:660.171527385712
CID:808856
PubChem ID:18691692
Update Time:2025-04-19

Phenol,4-tetrapropylene-, barium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-tetrapropylene-, barium salt (9CI)
    • barium 4-dodecylphenolate
    • barium(2+),4-dodecylphenolate
    • DTXSID50917058
    • EINECS 300-141-0
    • Barium bis(4-dodecylphenolate)
    • SCHEMBL8168181
    • NS00092117
    • 93922-04-4
    • Inchi: 1S/2C18H30O.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17;/h2*13-16,19H,2-12H2,1H3;/q;;+2/p-2
    • InChI Key: ALOLCXGUQMXLCJ-UHFFFAOYSA-L
    • SMILES: [Ba+2].[O-]C1C=CC(=CC=1)CCCCCCCCCCCC.[O-]C1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 660.348928g/mol
  • Monoisotopic Mass: 660.348928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 22
  • Complexity: 182
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.1Ų
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